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Compound of Interest

Compound Name: 4-Bromoisoindoline

CAS No.: 127168-81-4

Cat. No.: B145017

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromoisoindoline, a key

intermediate in the synthesis of pharmacologically active compounds, particularly Histone

Deacetylase (HDAC) inhibitors. This document outlines its chemical properties, a

representative synthetic approach, and its role in the development of targeted therapeutics.

Core Molecular Data
4-Bromoisoindoline is most commonly available and utilized as its hydrochloride salt. The

fundamental molecular and physical data for both the free base and the hydrochloride salt are

summarized below.
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Property
4-Bromoisoindoline (Free
Base)

4-Bromoisoindoline
Hydrochloride

Molecular Formula C₈H₈BrN C₈H₈BrN · HCl

Molecular Weight 198.06 g/mol 234.52 g/mol [1]

CAS Number Not explicitly found 923590-95-8[1]

Synonyms
4-Bromo-2,3-dihydro-1H-

isoindole

4-Bromo-1H-isoindoline

hydrochloride

Physical Form - Solid[1]

Melting Point - 269-274 °C[1]

Synthetic Protocols
A direct and detailed experimental protocol for the synthesis of 4-Bromoisoindoline is not

readily available in the public domain. However, a general and representative synthesis for the

core isoindoline structure can be achieved through the reaction of α,α'-dibromo-o-xylene with a

primary amine. The synthesis of 4-Bromoisoindoline would logically start from a brominated

precursor.

Below is a conceptual two-step protocol for the synthesis of 4-Bromoisoindoline, beginning

with the bromination of o-xylene.

Step 1: Synthesis of 3-Bromo-α,α'-dibromo-o-xylene
(Conceptual)
Objective: To introduce the bromine atom onto the aromatic ring and the benzylic positions.

Materials:

3-Bromo-o-xylene

N-Bromosuccinimide (NBS)

Benzoyl peroxide (initiator)
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Carbon tetrachloride (solvent)

Procedure:

A mixture of 3-bromo-o-xylene, N-bromosuccinimide (2.2 equivalents), and a catalytic

amount of benzoyl peroxide in carbon tetrachloride is prepared in a round-bottom flask.

The reaction mixture is heated to reflux with stirring under an inert atmosphere.

The reaction progress is monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature, and the succinimide

byproduct is removed by filtration.

The filtrate is washed with aqueous sodium bisulfite solution and then with brine.

The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under

reduced pressure to yield the crude product.

The crude 3-Bromo-α,α'-dibromo-o-xylene is purified by column chromatography.

Step 2: Synthesis of 4-Bromoisoindoline (Conceptual)
Objective: To form the isoindoline ring via cyclization.

Materials:

3-Bromo-α,α'-dibromo-o-xylene

Ammonia (in a suitable solvent like methanol or as ammonium hydroxide)

Anhydrous potassium carbonate (base)

Acetonitrile (solvent)

Procedure:

To a solution of 3-Bromo-α,α'-dibromo-o-xylene in acetonitrile, anhydrous potassium

carbonate is added.
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A solution of ammonia in methanol is added dropwise to the stirred suspension at room

temperature.

The reaction mixture is stirred at room temperature for 24-48 hours.

The progress of the reaction is monitored by TLC.

After completion, the inorganic salts are filtered off.

The solvent is evaporated under reduced pressure.

The residue is dissolved in a suitable organic solvent (e.g., dichloromethane) and washed

with water.

The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed to yield

crude 4-Bromoisoindoline.

The product can be further purified by column chromatography or by conversion to its

hydrochloride salt followed by recrystallization.

Application in Drug Development: Precursor to
HDAC Inhibitors
4-Bromoisoindoline hydrochloride serves as a crucial building block in the synthesis of

isoindoline-based Histone Deacetylase (HDAC) inhibitors[1][2]. HDACs are a class of enzymes

that play a critical role in the regulation of gene expression through the deacetylation of lysine

residues on histone proteins. In various cancers, the dysregulation of HDAC activity leads to

aberrant gene expression, promoting tumor growth and survival.

HDAC inhibitors function by blocking the active site of these enzymes, leading to the

hyperacetylation of histones. This, in turn, results in a more relaxed chromatin structure,

allowing for the transcription of tumor suppressor genes. The general mechanism of action of

HDAC inhibitors involves several downstream effects, including cell cycle arrest, induction of

apoptosis, and inhibition of angiogenesis.
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Logical Workflow: From 4-Bromoisoindoline to HDAC
Inhibition
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Caption: Workflow from 4-Bromoisoindoline to cellular effects via HDAC inhibition.
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Signaling Pathway of HDAC Inhibition
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Caption: Simplified signaling pathway of HDAC inhibition leading to cell cycle arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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